![molecular formula C20H24FN3O3S B297160 N-benzyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}methanesulfonamide](/img/structure/B297160.png)
N-benzyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}methanesulfonamide, also known as FPM-SA, is a small molecule drug that has gained attention in recent years due to its potential therapeutic applications. FPM-SA belongs to the class of sulfonamide drugs and is structurally related to other piperazine-containing drugs, such as the antipsychotic drug, risperidone.
Scientific Research Applications
N-benzyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}methanesulfonamide has been studied for its potential therapeutic applications in various fields, including cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. In neuroscience, this compound has been studied for its potential use in the treatment of schizophrenia, due to its structural similarity to risperidone. In immunology, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which may have potential applications in the treatment of autoimmune diseases.
Mechanism of Action
The exact mechanism of action of N-benzyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}methanesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of the enzyme, carbonic anhydrase, which is involved in various physiological processes, including acid-base balance and fluid secretion. This compound has also been shown to bind to and modulate the activity of certain receptors in the brain, including dopamine and serotonin receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to modulate the activity of certain neurotransmitters in the brain, including dopamine and serotonin, which may have potential applications in the treatment of psychiatric disorders. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which may have potential applications in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}methanesulfonamide in lab experiments is its relatively simple synthesis method, which allows for large-scale production of the drug. In addition, this compound has been shown to have potent anticancer activity, which makes it a promising candidate for further study in cancer research. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the study of N-benzyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}methanesulfonamide. One area of interest is the development of this compound analogs with improved pharmacokinetic properties and increased efficacy. Another area of interest is the study of this compound in combination with other anticancer drugs, to determine if it has synergistic effects. In addition, further studies are needed to fully elucidate the mechanism of action of this compound and to determine its potential therapeutic applications in various fields, including cancer research, neuroscience, and immunology.
Synthesis Methods
The synthesis of N-benzyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}methanesulfonamide involves a multistep process that begins with the reaction of 2-fluorophenylpiperazine with benzyl chloroformate to form N-benzyl-4-(2-fluorophenyl)piperazine-1-carboxamide. This intermediate is then reacted with ethyl 2-oxo-2-(methanesulfonyl)acetate to form this compound. The final product is obtained after purification by column chromatography.
Properties
Molecular Formula |
C20H24FN3O3S |
---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
N-benzyl-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]methanesulfonamide |
InChI |
InChI=1S/C20H24FN3O3S/c1-28(26,27)24(15-17-7-3-2-4-8-17)16-20(25)23-13-11-22(12-14-23)19-10-6-5-9-18(19)21/h2-10H,11-16H2,1H3 |
InChI Key |
VJEKCMSKSSTHMM-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)N2CCN(CC2)C3=CC=CC=C3F |
Canonical SMILES |
CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)N2CCN(CC2)C3=CC=CC=C3F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.